Cas no 2227844-57-5 ((1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• CAS No: 2227844-57-5
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6318137
• PubChem ID: 165852033
• Update Time: 2025-05-28

(1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• 2227844-57-5
• EN300-1790555

• Inchi： 1S/C10H14FNO2/c1-6(12)9-8(13-2)5-4-7(11)10(9)14-3/h4-6H,12H2,1-3H3/t6-/m1/s1
• InChI Key： UOABNNNTYQUMLB-ZCFIWIBFSA-N
• SMILES： FC1=CC=C(C(=C1OC)[C@@H](C)N)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine (CAS: 2227844-57-5)

The compound (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine (CAS: 2227844-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique fluorinated and dimethoxylated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound and its implications for drug discovery and development.

A key area of investigation has been the enantioselective synthesis of (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine. Researchers have developed novel catalytic methods to achieve high enantiomeric excess (ee) and yield, addressing previous challenges in its production. These advancements are crucial for ensuring the compound's purity and efficacy in subsequent applications. Additionally, the compound's stability under various physiological conditions has been evaluated, providing insights into its potential as a drug candidate or intermediate.

Pharmacological studies have revealed that (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine exhibits notable interactions with specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro and in vivo data suggest that it may modulate dopaminergic and serotonergic pathways, making it a candidate for further exploration in neurological and psychiatric disorders. However, detailed mechanistic studies are still underway to elucidate its precise mode of action and potential side effects.

Beyond its direct pharmacological effects, this compound has also been employed as a key intermediate in the synthesis of more complex molecules. Its structural features, including the fluorine atom and methoxy groups, contribute to the bioavailability and metabolic stability of resulting derivatives. Recent patents and publications highlight its use in the development of novel analgesics, antidepressants, and anti-inflammatory agents, underscoring its versatility in medicinal chemistry.

In conclusion, (1R)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine (CAS: 2227844-57-5) represents a valuable scaffold in contemporary drug discovery. Ongoing research is expected to further uncover its therapeutic potential and optimize its synthetic routes. The compound's unique chemical properties and biological activities position it as a promising candidate for future pharmaceutical applications, warranting continued investigation and development.